![molecular formula C10H15Cl2N3 B3095796 [(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride CAS No. 1269053-76-0](/img/structure/B3095796.png)
[(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride
Overview
Description
“[(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride” is a compound that is used as an n-type dopant for organic and printed electronics . It is mainly used as a semiconductor-based polymer for the fabrication of electronic devices, which include organic thin film transistors (OTFTs), polymeric solar cells (PSCs), and organic light emitting diodes (OLEDs) .
Molecular Structure Analysis
The InChI code for “[(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride” is 1S/C10H13N3.2ClH/c1-6-3-4-8-10 (7 (6)2)13-9 (5-11)12-8;;/h3-4H,5,11H2,1-2H3, (H,12,13);2*1H . This indicates the presence of a benzimidazole ring with two methyl groups attached at positions 4 and 5, and a methylamine group attached to the benzimidazole ring.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 248.15 .Scientific Research Applications
Antimicrobial Activity
The benzimidazole moiety, which is a part of the compound, has been reported to have antimicrobial properties . This suggests that the compound could potentially be used in the development of new antimicrobial agents.
Anticancer Activity
Benzimidazole derivatives have been screened for their anticancer activities . Therefore, it’s possible that “[(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride” could also have potential applications in cancer treatment.
Antiviral and Anti-HIV Activity
Benzimidazole derivatives have shown antiviral and anti-HIV activities . This suggests that the compound could potentially be used in the development of antiviral and anti-HIV drugs.
Antiparasitic and Antihypertensive Activity
The benzimidazole moiety has shown antiparasitic and antihypertensive activities . This indicates that “[(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride” could potentially be used in the treatment of parasitic diseases and hypertension.
Anti-inflammatory and Analgesic Activity
Benzimidazole derivatives have been found to have anti-inflammatory and analgesic activities . This suggests that the compound could potentially be used in the development of new anti-inflammatory and analgesic drugs.
Use in Organic Thin Film Transistors (OTFTs) and Solar Cells
While not directly related to “[(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride”, a similar compound, 4-(2,3-Dihydro-1,3-dimethyl-1H-benzimidazol-2-yl), has been used as an air-stable n-type dopant for n-channel Organic Thin Film Transistors (OTFTs) and solar cells . This suggests that “[(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride” could potentially have similar applications in the field of electronics.
Mechanism of Action
Target of Action
Benzimidazole derivatives have been reported to exhibit potent in vitro antimicrobial activity , and some are used as n-type dopants in organic and printed electronics .
Mode of Action
It’s known that benzimidazole derivatives can act as strong electron donor molecules . This property allows them to be used for n-type doping, which involves the addition of electrons to a material to increase its conductivity .
Biochemical Pathways
Benzimidazole derivatives have been associated with various biological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects .
Result of Action
Benzimidazole derivatives have been reported to exhibit potent in vitro antimicrobial activity .
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 . This means it is harmful if swallowed and causes serious eye damage. Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
(4,5-dimethyl-1H-benzimidazol-2-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3.2ClH/c1-6-3-4-8-10(7(6)2)13-9(5-11)12-8;;/h3-4H,5,11H2,1-2H3,(H,12,13);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJPLEGUJLLVNCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)NC(=N2)CN)C.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(4,5-dimethyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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